Cas no 1164505-54-7 ((Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile)

• Product Name: (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile
• CAS No: 1164505-54-7
• MF: C₁₉H₁₉FN₂O₂
• MW: 326.364768266678
• CID: 4574428
• Update Time: 2025-07-14

(Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-[4-(3-FLUOROPROPOXY)PHENYL]-3-(4-METHOXYANILINO)-2-PROPENENITRILE
• (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile

• Inchi： 1S/C19H19FN2O2/c1-23-18-9-5-17(6-10-18)22-14-16(13-21)15-3-7-19(8-4-15)24-12-2-11-20/h3-10,14,22H,2,11-12H2,1H3/b16-14+
• InChI Key： UFJCBCJXXDKKDB-JQIJEIRASA-N
• SMILES： C1(C=CC(OCCCF)=CC=1)/C(/C#N)=C/NC1C=CC(OC)=CC=1

Additional information on (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile

(Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile (CAS No. 1164505-54-7): A Comprehensive Overview

(Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile (CAS No. 1164505-54-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of propenenitriles and features a fluorinated propoxy group and a methoxyanilino moiety, which contribute to its distinct chemical and biological characteristics.

The development and study of (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile have been driven by the need for new therapeutic agents with improved efficacy and reduced side effects. Recent research has focused on elucidating the mechanisms of action, pharmacokinetic properties, and potential therapeutic applications of this compound in various disease models.

One of the key areas of interest is the compound's anti-inflammatory properties. Studies have shown that (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile exhibits significant anti-inflammatory activity, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism behind this activity is thought to involve the modulation of cytokine production and the inhibition of pro-inflammatory enzymes.

In addition to its anti-inflammatory effects, (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile has also shown potential as an antioxidant agent. Oxidative stress is a common factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. The compound's ability to scavenge free radicals and reduce oxidative damage makes it a valuable candidate for further investigation in these areas.

The structural features of (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile play a crucial role in its biological activity. The presence of the fluorinated propoxy group enhances the compound's lipophilicity, which can improve its cellular uptake and distribution. The methoxyanilino moiety, on the other hand, contributes to the compound's ability to interact with specific protein targets, thereby modulating their function.

Pharmacokinetic studies have revealed that (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens. These properties are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential applications of (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile extend beyond its anti-inflammatory and antioxidant properties. Recent studies have also explored its use as an anti-cancer agent. In vitro experiments have demonstrated that the compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile may have a role in cancer therapy, particularly in combination with other anticancer drugs.

In conclusion, (Z)-2-4-(3-Fluoropropoxy)phenyl-3-(4-methoxyanilino)-2-propenenitrile (CAS No. 1164505-54-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.